![molecular formula C21H26N2S B216420 4-benzyl-N-(3,5-dimethylphenyl)piperidine-1-carbothioamide](/img/structure/B216420.png)
4-benzyl-N-(3,5-dimethylphenyl)piperidine-1-carbothioamide
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Overview
Description
4-benzyl-N-(3,5-dimethylphenyl)piperidine-1-carbothioamide is a chemical compound that belongs to the class of piperidine derivatives. It has been studied for its potential application in various scientific research fields.
Mechanism of Action
The exact mechanism of action of 4-benzyl-N-(3,5-dimethylphenyl)piperidine-1-carbothioamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to reduce the production of reactive oxygen species, which are known to contribute to the development of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to reduce oxidative stress and inflammation in the brain, which are known to contribute to the development of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-benzyl-N-(3,5-dimethylphenyl)piperidine-1-carbothioamide in lab experiments is its potential application in the development of anticancer drugs and neuroprotective agents. However, one of the limitations is its low solubility in water, which may affect its bioavailability and efficacy in vivo.
Future Directions
There are several future directions for the study of 4-benzyl-N-(3,5-dimethylphenyl)piperidine-1-carbothioamide. One potential direction is the development of novel derivatives with improved solubility and bioavailability. Another potential direction is the study of its potential application in the treatment of other diseases, such as diabetes and cardiovascular disease. Additionally, further studies are needed to fully understand its mechanism of action and to determine its safety and efficacy in vivo.
In conclusion, this compound is a chemical compound that has been studied for its potential application in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 4-benzyl-N-(3,5-dimethylphenyl)piperidine-1-carbothioamide involves the reaction of 3,5-dimethylphenylpiperidin-4-amine with benzyl isothiocyanate. The reaction is carried out in the presence of a suitable solvent and a catalyst. The product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
4-benzyl-N-(3,5-dimethylphenyl)piperidine-1-carbothioamide has been studied for its potential application in various scientific research fields. It has been found to exhibit significant activity against cancer cells, making it a potential candidate for the development of anticancer drugs. It has also been studied for its potential application in the treatment of Alzheimer's disease, as it has been found to have neuroprotective effects.
properties
Molecular Formula |
C21H26N2S |
---|---|
Molecular Weight |
338.5 g/mol |
IUPAC Name |
4-benzyl-N-(3,5-dimethylphenyl)piperidine-1-carbothioamide |
InChI |
InChI=1S/C21H26N2S/c1-16-12-17(2)14-20(13-16)22-21(24)23-10-8-19(9-11-23)15-18-6-4-3-5-7-18/h3-7,12-14,19H,8-11,15H2,1-2H3,(H,22,24) |
InChI Key |
BCYFNCMBZHNBBJ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)NC(=S)N2CCC(CC2)CC3=CC=CC=C3)C |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=S)N2CCC(CC2)CC3=CC=CC=C3)C |
Origin of Product |
United States |
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